2-(4-methoxyphenyl)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C21H22N2O2S/c1-14-6-4-5-7-18(14)21-23-15(2)19(26-21)13-22-20(24)12-16-8-10-17(25-3)11-9-16/h4-11H,12-13H2,1-3H3,(H,22,24)
• InChI Key: OKMPIVAYBKCNHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)CC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol

Description

2-(4-methoxyphenyl)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide, also known as MTAA, is a thiazole-containing compound that has been studied for its potential use in scientific research. This molecule has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Chloroacetamide herbicides, including acetochlor and metolachlor, have been studied for their metabolism in human and rat liver microsomes. These studies are crucial for understanding the metabolic pathways and potential toxicological implications of such compounds. The research highlights the complex metabolic activation pathways that may lead to carcinogenic outcomes, emphasizing the importance of studying the metabolism of chloroacetamide and related compounds for safety assessments (Coleman et al., 2000).

Synthesis and Biological Activity of Thiazole Derivatives

Thiazole derivatives, such as those synthesized from compounds related to the structure of interest, have been explored for their potential biological activities. Studies on thiazolidinones and azomethines show promising antimicrobial, antitubercular, and anticancer activities, demonstrating the wide-ranging potential of these compounds in therapeutic applications (Hirpara et al., 2003).

Hypoglycemic Activity of Novel Derivatives

Research into novel 2-(4-((2, 4-dioxothiazolidin-5-ylidene) methyl)-2-methoxyphenoxy)-N-substituted acetamide derivatives has revealed significant hypoglycemic activity in animal models. This work highlights the potential of structurally related compounds for the development of new treatments for diabetes, underlining the importance of chemical synthesis in discovering new therapeutic agents (Nikaljea et al., 2012).

Adsorption and Mobility Influenced by Soil Properties

The study of alachlor and metolachlor adsorption on soil properties emphasizes the environmental impact of using chloroacetamide herbicides. Understanding the interaction between these compounds and soil components is essential for assessing their efficacy and environmental risks, providing insights into managing their use in agricultural practices (Peter & Weber, 1985).